Cas no 16618-75-0 (4-Heptylcyclohexanone)
4-Heptylcyclohexanone structure
Product Name:4-Heptylcyclohexanone
CAS No:16618-75-0
MF:C13H24O
MW:196.329064369202
MDL:MFCD25978211
CID:1346261
PubChem ID:13130450
Update Time:2025-04-20
4-Heptylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 4-heptyl-
- 4-Heptylcyclohexanone
- 4-heptylcyclohexan-1-one
- QWHCPRHASHNSDA-UHFFFAOYSA-N
- AK542484
- D83611
- SY073462
- DS-19162
- DTXSID80520711
- SCHEMBL2853523
- DA-19658
- A925110
- MFCD25978211
- AKOS017269138
- CS-0162601
- 16618-75-0
-
- MDL： MFCD25978211
- Inchi： 1S/C13H24O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h12H,2-11H2,1H3
- InChI Key： QWHCPRHASHNSDA-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC1)CCCCCCC
Computed Properties
- Exact Mass: 196.182715385g/mol
- Monoisotopic Mass: 196.182715385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 4.4
Experimental Properties
- Color/Form: No data avaiable
- Density: 0.9±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 269.6±8.0°C at 760 mmHg
- Flash Point: 109.4±10.7 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-Heptylcyclohexanone Security Information
- Signal Word：warning
- Hazard Statement： H302-H315-H319-H335
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Heptylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM250127-25g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 25g |
$133 | 2021-06-15 | |
| Chemenu | CM250127-100g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 100g |
$365 | 2021-06-15 | |
| abcr | AB492095-1 g |
4-Heptylcyclohexanone; . |
16618-75-0 | 1g |
€72.90 | 2023-04-20 | ||
| abcr | AB492095-5 g |
4-Heptylcyclohexanone; . |
16618-75-0 | 5g |
€87.80 | 2023-04-20 | ||
| abcr | AB492095-25 g |
4-Heptylcyclohexanone; . |
16618-75-0 | 25g |
€150.40 | 2023-04-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H859637-5g |
4-Heptylcyclohexanone |
16618-75-0 | ≥98% | 5g |
2,854.80 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ769-1g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 1g |
115.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IQ769-5g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 5g |
355.0CNY | 2021-07-12 | |
| Chemenu | CM250127-25g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 25g |
$133 | 2023-02-02 | |
| Chemenu | CM250127-100g |
4-Heptylcyclohexanone |
16618-75-0 | 97% | 100g |
$365 | 2023-02-02 |
4-Heptylcyclohexanone Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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